Cas no 2171265-96-4 ((1r,3s)-3-cyano-1-methylcyclobutane-1-carboxylic acid)

• Product Name: (1r,3s)-3-cyano-1-methylcyclobutane-1-carboxylic acid
• CAS No: 2171265-96-4
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 6429274
• PubChem ID: 132353750
• Update Time: 2026-03-11

(1r,3s)-3-cyano-1-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,3s)-3-cyano-1-methylcyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3-cyano-1-methyl-, trans-
• trans-3-Cyano-1-methylcyclobutane-1-carboxylic acid
• AT28874
• EN300-1588817
• 2171265-96-4
• SCHEMBL24867992
• (1s,3r)-3-cyano-1-methylcyclobutane-1-carboxylic acid
• EN300-1081198
• 3-cyano-1-methylcyclobutane-1-carboxylic acid
• AT28877
• AT28876
• EN300-1588819
• SCHEMBL24867964
• CIS-3-CYANO-1-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• SCHEMBL24807959
• 2138045-01-7
• 2171173-36-5

• Inchi： 1S/C7H9NO2/c1-7(6(9)10)2-5(3-7)4-8/h5H,2-3H2,1H3,(H,9,10)/t5-,7-
• InChI Key： KVHZIDJLDIRBGK-KBTIHESUSA-N
• SMILES： C([C@]1(C[C@H](C#N)C1)C)(=O)O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 313.4±35.0 °C(Predicted)
• pka: 4.38±0.40(Predicted)

Additional information on (1r,3s)-3-cyano-1-methylcyclobutane-1-carboxylic acid

Recent Advances in the Application of (1r,3s)-3-cyano-1-methylcyclobutane-1-carboxylic acid (CAS: 2171265-96-4) in Chemical Biology and Pharmaceutical Research

The compound (1r,3s)-3-cyano-1-methylcyclobutane-1-carboxylic acid (CAS: 2171265-96-4) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This cyclobutane derivative has garnered significant attention due to its unique structural features, which include a cyano group and a carboxylic acid moiety in a constrained cyclobutane ring. These characteristics make it an attractive building block for the development of novel bioactive molecules and drug candidates.

Recent studies have explored the synthetic utility of this compound as a key intermediate in the preparation of various pharmacologically active agents. Its rigid structure has been particularly valuable in the design of conformationally constrained analogs of known drugs, potentially improving their binding affinity and selectivity. The presence of both the cyano and carboxylic acid functional groups allows for diverse chemical modifications, enabling the creation of libraries of derivatives for structure-activity relationship studies.

In medicinal chemistry applications, researchers have reported the successful incorporation of (1r,3s)-3-cyano-1-methylcyclobutane-1-carboxylic acid into protease inhibitor scaffolds. The compound's ability to mimic transition states or key pharmacophores has shown promise in the development of inhibitors for various disease-relevant enzymes. Recent patent literature indicates its use in antiviral and anticancer drug discovery programs, particularly targeting viral proteases and protein-protein interactions involved in oncogenic signaling pathways.

From a synthetic chemistry perspective, innovative methodologies have been developed to access this compound and its derivatives. Recent publications describe asymmetric synthesis routes that provide high enantiomeric purity, which is crucial for pharmaceutical applications. The compound's stability under various reaction conditions has also been investigated, confirming its suitability for diverse synthetic transformations while maintaining the integrity of its stereochemistry.

Biological evaluations of derivatives containing this scaffold have revealed interesting pharmacological profiles. In particular, certain analogs have demonstrated potent activity against specific molecular targets while showing improved metabolic stability compared to their acyclic counterparts. These findings support the growing interest in cyclobutane-containing compounds as privileged structures in drug discovery.

The compound's potential extends beyond small molecule therapeutics. Recent research has explored its use in the development of chemical probes for studying biological systems. Its ability to serve as a versatile linker or spacer in bioconjugation chemistry has been demonstrated in the construction of antibody-drug conjugates and other targeted therapeutic modalities.

Looking forward, the unique properties of (1r,3s)-3-cyano-1-methylcyclobutane-1-carboxylic acid position it as a valuable tool in the medicinal chemist's repertoire. Ongoing research is expected to further elucidate its applications in drug discovery and chemical biology, particularly in addressing challenging targets that require rigid, three-dimensional molecular architectures. The compound's commercial availability (CAS: 2171265-96-4) through several specialty chemical suppliers is facilitating its broader adoption in research programs worldwide.